Cas no 1000577-67-2 (Octahydropyrido[1,2-a][1,4]diazepin-5(2H)-one)

• Product name: Octahydropyrido[1,2-a][1,4]diazepin-5(2H)-one
• CAS No: 1000577-67-2
• MF: C₉H₁₆N₂O
• MW: 168.23614
• CID: 97673
• PubChem ID: 44630650

Octahydropyrido[1,2-a][1,4]diazepin-5(2H)-one Chemical and Physical Properties

Names and Identifiers

• Octahydropyrido[1,2-a][1,4]diazepin-5(2H)-one
• 2,3,4,7,8,9,10,10a-octahydro-1H-pyrido[1,2-a][1,4]diazepin-5-one
• octahydropyrido[1,2-a][1,4]diazepin-5(7H)-one
• Pyrido[1,2-a][1,4]diazepin-5(2H)-one,octahydro-
• decahydropyrido[1,2-a][1,4]diazepin-5-one
• A26394
• hexahydropyrido[1,2-a][1,4]diazepin-5(1H,2H,7H)-one
• DTXSID80659974
• AKOS006314218
• FT-0716918
• 1000577-67-2
• SCHEMBL12443451
• DB-058265

• Inchi： InChI=1S/C9H16N2O/c12-9-4-5-10-7-8-3-1-2-6-11(8)9/h8,10H,1-7H2
• InChI Key： VFOPBKHLYOFDNX-UHFFFAOYSA-N
• SMILES： C1CCN2C(C1)CNCCC2=O

Computed Properties

• Exact Mass: 168.12600
• Monoisotopic Mass: 168.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.10
• Boiling Point: 314.228 °C at 760 mmHg
• Flash Point: 143.84 °C
• PSA: 32.34000
• LogP: 0.62750

Octahydropyrido[1,2-a][1,4]diazepin-5(2H)-one Security Information

Octahydropyrido[1,2-a][1,4]diazepin-5(2H)-one Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives